Cas no 651331-40-7 (1H-Indole-3-hexadecanol, 6-methoxy-)

1H-Indole-3-hexadecanol, 6-methoxy- structure
651331-40-7 structure
Product name:1H-Indole-3-hexadecanol, 6-methoxy-
CAS No:651331-40-7
MF:C25H41NO2
MW:387.59854
CID:405532
PubChem ID:11326670

1H-Indole-3-hexadecanol, 6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-hexadecanol, 6-methoxy-
    • 16-(6-methoxy-1H-indol-3-yl)hexadecan-1-ol
    • 651331-40-7
    • DTXSID50462497
    • SCHEMBL5350304
    • CHEMBL224902
    • Inchi: InChI=1S/C25H41NO2/c1-28-23-17-18-24-22(21-26-25(24)20-23)16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-19-27/h17-18,20-21,26-27H,2-16,19H2,1H3
    • InChI Key: QBSFVHZBTWVNNE-UHFFFAOYSA-N
    • SMILES: COC1=CC2=C(C=C1)C(=CN2)CCCCCCCCCCCCCCCCO

Computed Properties

  • Exact Mass: 387.31393
  • Monoisotopic Mass: 387.313729551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 17
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 45.2Ų

Experimental Properties

  • PSA: 45.25

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